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Compound of Interest

Compound Name: tert-Butylamine-d9Hydrobromide

Cat. No.: B586317 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for tert-Butylamine-d9 Hydrobromide is not

readily available. This guide has been compiled using data from the SDS for the non-

deuterated parent compound, tert-Butylamine, and product safety information for tert-

Butylamine Hydrobromide. The isotopic labeling with deuterium is not expected to significantly

alter the chemical's primary hazards. Researchers must conduct their own risk assessments

and handle the compound with appropriate caution.

This technical guide provides a comprehensive overview of the safety data for tert-Butylamine-

d9 Hydrobromide, designed for researchers, scientists, and professionals in drug development.

The following sections detail the substance's hazards, physical and chemical properties, and

recommended safety protocols.

Section 1: Hazard Identification and GHS
Classification
tert-Butylamine is a highly flammable, corrosive, and toxic substance. The hydrobromide salt,

while a solid, carries the hazards associated with the amine, particularly causing skin and eye

irritation.[1] The parent amine is classified under the Globally Harmonized System (GHS) with

multiple significant hazards.[2][3]

Table 1: GHS Hazard Classification for tert-Butylamine
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapour[2][3]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[3]

Skin Corrosion / Irritation Category 1A
H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage /

Irritation
Category 1

H314: Causes severe skin

burns and eye damage[2][3]

Aquatic Hazard, Long-Term Category 3
H412: Harmful to aquatic life

with long lasting effects[3]

Source: Compiled from multiple supplier SDS for tert-Butylamine.

The following diagram illustrates the logical workflow for hazard identification and response

based on the GHS pictograms and precautionary statements associated with tert-Butylamine.
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Hazard Identification (GHS Pictograms)

Prevention (P-Statements)

Response (P-Statements)

Storage & Disposal

Flame

H225: Highly Flammable

P210: Keep away from heat/sparks/flames P273: Avoid release to the environment

Corrosion

H314: Causes Severe Burns

P280: Wear protective gloves/clothing/eye protection

Skull & Crossbones

H301/H331: Toxic

P260: Do not breathe vapours

P303+P361+P353

IF ON SKIN: Rinse with water

P305+P351+P338

IF IN EYES: Rinse cautiously with water

P304+P340+P310

IF INHALED: Move to fresh air, call POISON CENTER

P403+P233: Store in a well-ventilated place. Keep container tightly closed.

P501: Dispose of contents/container to approved waste facility

Click to download full resolution via product page

Caption: GHS Hazard and Response Workflow for tert-Butylamine.

Section 2: Physical and Chemical Properties
The physical state of tert-Butylamine Hydrobromide is a white to off-white crystalline solid,

differing from its parent amine, which is a liquid.[1] This difference in physical state is crucial for

handling and storage considerations.

Table 2: Physical and Chemical Data
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Property tert-Butylamine
tert-Butylamine
Hydrobromide

Data Source

CAS Number 75-64-9 60469-70-7 [1][2]

Molecular Formula C₄H₁₁N C₄H₁₁N·HBr [1]

Molecular Weight 73.14 g/mol 154.05 g/mol [1]

Appearance Clear liquid
White to Almost white

powder to crystal
[1][2]

Melting Point -67 to -68 °C 350 °C [1][2]

Boiling Point 46 °C Not available

Density 0.696 g/cm³ (at 25 °C) Not available

Flash Point -8 °C Not applicable [4]

log Pow 0.4 (at 25 °C) Not available

Section 3: Toxicological and Exposure Data
Toxicological data is primarily available for the parent compound, tert-Butylamine. Animal

experiments indicate that ingestion of less than 40 grams may be fatal or cause serious health

damage.[5] It is corrosive and can cause chemical burns to the skin, eyes, and gastrointestinal

tract.[5] Vapors are irritating to the eyes and respiratory system.[5]

Table 3: Toxicological Data for tert-Butylamine

Parameter Value Species Method

LD50, Oral
Data not explicitly

quantified in results
- -

LC50, Inhalation
Data not explicitly

quantified in results
- -

Eye Irritation
Risk of serious

damage to eyes
Rabbit (ECHA)
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Note: Specific quantitative LD50/LC50 values were not available in the searched documents,

but the substance is classified as "Toxic if swallowed" and "Toxic if inhaled".[3][5]

Table 4: Occupational Exposure Limits for tert-Butylamine

Jurisdiction Limit Type Value

(Various) No specific limits established Not available

Note: The provided SDS indicate no specific occupational exposure limits have been

established by regional regulatory bodies.[4]

Section 4: Experimental Protocols
The Safety Data Sheets reviewed do not contain detailed experimental protocols for the

generation of toxicological or physical data. Data points are typically referenced to literature

("lit.") or aggregated databases like those from the European Chemicals Agency (ECHA).

Standardized testing guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD) for toxicity and environmental fate, are the presumed

methodologies. For instance, skin and eye irritation data often originate from OECD Test

Guideline 404 and 405, respectively.

Section 5: Handling, Storage, and First Aid
Proper handling and storage are critical to ensure safety. The following diagram outlines the

workflow for safe handling and emergency first aid response.
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Safe Handling & Storage
Exposure Event

First Aid Measures

Handling:
- Use in well-ventilated area/fume hood

- Use non-sparking tools
- Ground/bond equipment

- Avoid contact with skin, eyes, clothing

Storage:
- Store in a dry, cool, well-ventilated place

- Keep container tightly closed
- Store away from heat, sparks, ignition sources
- Incompatible with strong acids and oxidizers

Exposure Occurs

Inhalation:
- Move victim to fresh air

- If not breathing, give artificial respiration
- Call a physician immediately

Skin Contact:
- Take off all contaminated clothing immediately

- Rinse skin with plenty of water/shower
- Call a physician

Eye Contact:
- Rinse with water for at least 15 minutes

- Remove contact lenses
- Call an ophthalmologist immediately

Ingestion:
- Do NOT induce vomiting
- Rinse mouth with water

- Call a physician or Poison Control Center immediately

Click to download full resolution via product page

Caption: Safe Handling and First Aid Workflow.

Personal Protective Equipment (PPE): Wear flame-retardant antistatic protective clothing,

chemical-resistant gloves (e.g., Butyl rubber), and safety glasses with side-shields or goggles.

A respirator is required if vapors or aerosols are generated.

Spill Response: In case of a spill, remove all ignition sources and evacuate the area.[2] Use

spark-proof tools and explosion-proof equipment.[2] Absorb the spill with inert material and

place it in a suitable, closed container for disposal.[2] Ensure adequate ventilation. Do not let

the chemical enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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